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Compound Name:
yl)coumarin

Cat. No.: B035586

An In-Depth Technical Guide to 7-Hydroxy-4-(pyridin-3-yl)coumarin

Abstract

7-Hydroxy-4-(pyridin-3-yl)coumarin is a heterocyclic organic compound of significant interest
to the scientific community, particularly in the fields of medicinal chemistry and materials
science. This technical guide provides a comprehensive overview of its core physicochemical
properties, validated synthesis protocols, detailed spectroscopic characterization, and potential
applications. The document is intended for researchers, chemists, and drug development
professionals seeking an authoritative resource on this specific coumarin derivative.

Core Molecular Attributes

The foundational characteristics of any chemical entity are its molecular formula and weight.
These properties are critical for stoichiometric calculations in synthesis, quantitative analysis,
and high-resolution mass spectrometry.

Molecular Formula and Structure

The chemical formula for 7-Hydroxy-4-(pyridin-3-yl)coumarin is C14HoNOs.[1][2] This formula
indicates the presence of 14 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 3 oxygen
atoms. The molecule's architecture consists of a coumarin core, which is a benzopyrone,
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substituted with a hydroxyl (-OH) group at the 7th position and a pyridin-3-yl group at the 4th
position.

To visualize this, the following diagram illustrates the 2D chemical structure.

Caption: 2D structure of 7-Hydroxy-4-(pyridin-3-yl)coumarin.

Molecular Weight

The molecular properties of 7-Hydroxy-4-(pyridin-3-yl)coumarin are summarized in the table
below. The average molecular weight is essential for routine laboratory work, while the
monoisotopic mass is critical for high-resolution mass spectrometry analysis.

Property Value Source

PubChem[2], Santa Cruz

Molecular Weight 239.23 g/mol _
Biotechnology[1]
Monoisotopic Mass 239.058243149 Da PubChem[2][3]
PubChem[2], Santa Cruz
CAS Number 109512-76-7

Biotechnology[1]

Synthesis and Purification

The synthesis of 4-substituted coumarin derivatives is often achieved through condensation
reactions. The Pechmann condensation is a classic method for synthesizing coumarins,
typically involving the reaction of a phenol with a (3-ketoester under acidic conditions.[4] For 7-
Hydroxy-4-(pyridin-3-yl)coumarin, a common synthetic route involves the reaction of
resorcinol with an appropriate pyridinyl 3-ketoester.

General Synthesis Workflow

The following diagram outlines a generalized workflow for the synthesis and purification of 7-
Hydroxy-4-(pyridin-3-yl)coumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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